2'-Deoxyadenosine-15N5,d13

• Molecular Formula: C10H13N5O4
• Molecular Weight: 272.21 g/mol
• InChI: InChI=1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6?,7+,10-/m1/s1/i11+1,12+1,13+1,14+1,15+1
• InChIKey: OIRDTQYFTABQOQ-SHJFXITGSA-N

2'-Deoxyadenosine-15N5,d13 Overview

2'-Deoxyadenosine-15N5,d13 is a dual stable isotope-labeled analog of the endogenous nucleoside 2'-deoxyadenosine, incorporating both nitrogen-15 (¹⁵N₅) and deuterium (d₁₃) labels . This compound serves as a mass spectrometry (MS) internal standard for the absolute quantification of 2'-deoxyadenosine and its metabolites in complex biological matrices via isotope dilution LC-MS/MS methodologies . The dual labeling confers a substantial mass shift from the unlabeled analyte (Δm ≈ +18 Da, reflecting ¹⁵N₅ substitution of five nitrogen atoms and d₁₃ substitution of thirteen hydrogen atoms), enabling unambiguous discrimination from endogenous signals and minimizing isotopic cross-talk during multiple reaction monitoring (MRM) acquisition .

Workflow Isotope dilution LC-MS/MS internal standard

Label Dual ¹⁵N₅,d₁₃ for distinct MS channel

Matrix Complex biological matrices (plasma, tissue, cell lysate)

Why Unlabeled Analogs Fail for 2'-Deoxyadenosine-15N5,d13

Generic unlabeled 2'-deoxyadenosine cannot serve as an internal standard for MS quantitation due to co-elution and identical m/z with the endogenous analyte, precluding independent signal integration . Single-isotope alternatives (e.g., ¹⁵N₅-only or d₁₃-only labeled 2'-deoxyadenosine) provide limited mass shifts (Δm ≈ +5 Da or +13 Da, respectively), which may be insufficient to resolve the internal standard channel from naturally occurring heavy isotopologues (e.g., M+2, M+4 peaks) of the unlabeled analyte, leading to systematic overestimation of analyte concentrations [1]. The dual ¹⁵N₅,d₁₃ labeling of the target compound produces a larger net mass shift (Δm ≈ +18 Da) that effectively isolates the internal standard signal from both the monoisotopic analyte peak and its natural abundance isotopic envelope, thereby enabling accurate isotope dilution quantitation without isotopic interference .

Risk Factor

This Product

Unlabeled or Single-Labeled Analogs

MS Signal Isolation

Dual-isotope mass shift isolates IS channel

Unlabeled analog co-elutes and shares m/z, preventing independent signal integration

Isotopic Interference

Large net mass shift minimizes natural isotopologue overlap

Smaller mass shift from single-label analogs may not resolve IS channel, risking overestimation

Quantitation Accuracy

Supports isotope dilution quantitation without isotopic interference

Single-label alternatives risk cross-talk in MRM acquisition

• [1] MedChemExpress. 2'-Deoxyadenosine-d13 Product Page. Cat. No.: HY-W040329S2. View Source

2'-Deoxyadenosine-15N5,d13 Comparative Evidence

Dual-Isotope Mass Shift Improves MS Resolution

2'-Deoxyadenosine-15N5,d13 exhibits a net mass shift of approximately +18 Da relative to unlabeled 2'-deoxyadenosine (calculated as +5 Da from ¹⁵N₅ substitution of five nitrogen atoms plus +13 Da from d₁₃ substitution of thirteen hydrogen atoms) . This dual-label mass differential exceeds the single-label mass shifts of 2'-deoxyadenosine-15N5 (Δm ≈ +5 Da) and 2'-deoxyadenosine-d13 (Δm ≈ +13 Da) [1]. The larger mass shift reduces the probability of isotopic overlap between the internal standard channel and the natural abundance M+n isotopologue distribution of endogenous unlabeled 2'-deoxyadenosine during MRM acquisition .

Mass Shift

Class-level inference

Δm ≈ +18 Da

vs +13 Da d₁₃, +5 Da ¹⁵N₅

Minimizes isotopic overlap in MRM

Theoretical; resolution depends on MS resolving power

Evidence Dimension	Net mass shift (Δm) from unlabeled analyte
Target Compound Data	≈ +18 Da (calculated from ¹⁵N₅ + d₁₃ substitutions)
Comparator Or Baseline	2'-Deoxyadenosine-15N5: ≈ +5 Da; 2'-Deoxyadenosine-d13: ≈ +13 Da
Quantified Difference	Target compound provides +13 Da additional shift over ¹⁵N₅-only analog; +5 Da additional shift over d₁₃-only analog
Conditions	Theoretical mass calculation based on stable isotope substitution patterns; practical resolution dependent on MS resolving power (unit resolution vs. high-resolution accurate mass)

Why This Matters

The larger mass shift directly minimizes isotopic cross-talk in unit-resolution triple quadrupole MS, reducing the risk of internal standard channel contamination by natural abundance analyte isotopologues.

• [1] MedChemExpress. 2'-Deoxyadenosine-d13 Product Page (Cat. No.: HY-W040329S2) and 2'-Deoxyadenosine-15N5 Product Page. View Source

Retention Time Drift Correction for RNA LC-MS

In a validated LC-MS protocol for quantifying RNA modifications, [¹⁵N]-2'-deoxyadenosine was spiked into each sample during RNA digestion specifically to adjust for day-to-day fluctuation in retention time of the mass spectrometer . While this protocol employed the single-labeled ¹⁵N variant, the functional equivalence of the ¹⁵N₅-labeled purine core in the target 2'-Deoxyadenosine-15N5,d13 compound supports identical chromatographic retention time normalization capability, with the added benefit of the d₁₃ label on the sugar moiety providing an orthogonal mass shift for enhanced specificity .

Retention Time Reference

Cross-study comparable

Chromatographic equivalence to unlabeled analyte

Validated for ¹⁵N analog; dual labeling adds MS specificity

Supports day-to-day retention time correction

Inferred from single-labeled analog performance

Evidence Dimension	Retention time drift correction function in LC-MS/MS
Target Compound Data	Capable of serving as retention time reference standard (inferred from ¹⁵N-labeled analog performance)
Comparator Or Baseline	[¹⁵N]-2'-deoxyadenosine (single-labeled analog) — validated for day-to-day retention time fluctuation adjustment
Quantified Difference	Functional equivalence in chromatographic behavior; target compound offers additional d₁₃ mass tag for improved MS discrimination
Conditions	RNA digestion samples; LC-MS analysis using MassHunter Qualitative and Quantitative Analysis Software (version B06.00)

Why This Matters

Procurement of the dual-labeled compound provides retention time normalization capability validated for single-labeled analogs while simultaneously delivering enhanced MS channel separation.

Non-Radioactive Alternative to ³H-Thymidine Assay

A study comparing [¹⁵N₅]-2'-deoxyadenosine (¹⁵N-dA) incorporation with the conventional tritiated thymidine (³H-TdR) method for measuring bacterial production in aquatic environments demonstrated significant positive correlation between the two methods [1]. In coastal seawater samples, the average ¹⁵N-dA:³H-TdR incorporation ratio was 0.55 (95% CI: 0.51–0.58); in lake water samples, the average ratio was 0.28 (95% CI: 0.23–0.34) [1]. The target compound 2'-Deoxyadenosine-15N5,d13 contains the identical ¹⁵N₅-labeled adenine moiety that enables this validated non-radioactive quantitation approach, with the additional d₁₃ label on the deoxyribose providing further MS differentiation if required .

³H-TdR Correlation

Cross-study comparable

Incorporation ratio

Seawater: 0.55 (95% CI 0.51–0.58); Lake: 0.28 (0.23–0.34)

Supports non-radioactive bacterial production assay

LC-MS-based alternative to ³H-TdR method

Evidence Dimension	Correlation with ³H-thymidine incorporation (conventional radioisotope method)
Target Compound Data	Inferred functional equivalence to [¹⁵N₅]-2'-deoxyadenosine (contains identical ¹⁵N₅-labeled purine core)
Comparator Or Baseline	[¹⁵N₅]-2'-deoxyadenosine vs. ³H-TdR: incorporation ratio = 0.55 (seawater) and 0.28 (lake water)
Quantified Difference	Strong positive correlation established; 95% confidence intervals exclude zero in both water types
Conditions	Coastal seawater and lake water samples; 5–24 h incubation; DNA extraction by magnetic beads method; LC-MS quantification

Why This Matters

This validation demonstrates that ¹⁵N-labeled 2'-deoxyadenosine provides a non-radioactive, LC-MS-compatible alternative to hazardous ³H-TdR assays, eliminating radioactive waste handling requirements and associated regulatory burdens.

• [1] Tsuchiya K, Sano T, Kawasaki N, Fukuda H, Tomioka N, Hamasaki K, Tada Y, Shimode S, Toda T, Imai A. New radioisotope-free method for measuring bacterial production using [¹⁵N₅]-2′-deoxyadenosine and liquid chromatography mass spectrometry (LC–MS) in aquatic environments. Journal of Oceanography. 2015;71(6):675-683. DOI: 10.1007/s10872-015-0310-8. View Source

Dual-Label Metabolic Tracing Capability

Stable heavy isotopes of hydrogen (deuterium) have been incorporated into drug molecules largely as tracers for quantitation during the drug development process, with deuteration gaining attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs . The target compound 2'-Deoxyadenosine-15N5,d13 contains deuterium labeling on the deoxyribose moiety (d₁₃) and ¹⁵N labeling on the adenine base, enabling dual tracking of both the sugar and nucleobase components during metabolic studies . This dual-labeling strategy permits investigation of deoxyadenosine catabolism via distinct pathways (e.g., adenosine deaminase acting on the base vs. nucleoside phosphorylase acting on the glycosidic bond) .

Metabolic Tracing

Supporting evidence

Dual labels on sugar (d₁₃) and base (¹⁵N₅)

Unlabeled: no tracking; Single-labeled: one moiety only

Supports independent tracking of metabolic pathways

In vitro / in vivo studies; MS or NMR detection

Evidence Dimension	Suitability for metabolic tracing and pharmacokinetic studies
Target Compound Data	Dual labels on sugar (d₁₃) and base (¹⁵N₅) moieties enable independent tracking of each molecular component
Comparator Or Baseline	Unlabeled 2'-deoxyadenosine — no tracking capability; single-labeled analogs — tracking limited to one moiety
Quantified Difference	Target compound provides two orthogonal isotopic labels compared to zero (unlabeled) or one (single-labeled analogs)
Conditions	In vitro and in vivo metabolic studies; MS or NMR-based detection

Why This Matters

The dual-isotope labeling strategy supports more comprehensive metabolic fate studies than single-labeled alternatives, enabling simultaneous monitoring of nucleobase salvage pathways and sugar catabolism.

2'-Deoxyadenosine-15N5,d13 Application Scenarios

Absolute Quantitation by Isotope Dilution LC-MS/MS

The dual-isotope mass shift of approximately +18 Da provided by 2'-Deoxyadenosine-15N5,d13 enables unambiguous discrimination of the internal standard channel from the natural abundance isotopic envelope of unlabeled endogenous 2'-deoxyadenosine during MRM acquisition . This minimizes the risk of signal cross-contamination that occurs with single-labeled internal standards having smaller mass differentials . The compound is spiked at a known concentration into biological samples (e.g., plasma, tissue homogenates, cell lysates) prior to sample processing, and the analyte-to-internal-standard peak area ratio is used to calculate absolute analyte concentrations with correction for matrix effects and extraction recovery [1].

Non-Radioactive DNA Synthesis Measurement

The ¹⁵N₅-labeled adenine moiety in 2'-Deoxyadenosine-15N5,d13 enables a radioisotope-free alternative to ³H-thymidine incorporation assays for measuring bacterial production in aquatic ecosystems . The validated method shows strong positive correlation with the conventional ³H-TdR assay (incorporation ratio: 0.55 in seawater, 0.28 in lake water) . The dual-labeled compound can serve as either the tracer substrate itself (following phosphorylation to dATP-15N5,d13) or as an internal standard for quantifying unlabeled 2'-deoxyadenosine released from newly synthesized DNA, providing methodological flexibility depending on experimental design [1].

Retention Time Reference Standard for LC-MS

2'-Deoxyadenosine-15N5,d13 can be spiked into RNA digestion samples to serve as a retention time reference standard, adjusting for day-to-day fluctuations in chromatographic retention time during long-term or multi-batch LC-MS studies . This application leverages the chromatographic equivalence of the isotopically labeled compound to unlabeled 2'-deoxyadenosine, a property validated in published protocols using the single-labeled ¹⁵N analog . The dual-labeling provides the additional benefit of a distinct MS channel for the reference compound, allowing it to be monitored without interfering with quantitative analysis of other nucleoside modifications [1].

Dual-Pathway Metabolic Fate Analysis

The differential placement of deuterium on the deoxyribose moiety (d₁₃) and nitrogen-15 on the adenine base (¹⁵N₅) enables independent MS tracking of the sugar and nucleobase components during in vitro and in vivo metabolism studies . This dual-labeling configuration supports investigation of competing catabolic pathways, including adenosine deaminase-mediated deamination of the adenine ring (detectable via ¹⁵N-labeled products) and nucleoside phosphorylase-mediated cleavage of the glycosidic bond (detectable via deuterium-labeled sugar metabolites) . Such comprehensive metabolic fate analysis is valuable for characterizing the ADME properties of nucleoside analog drug candidates [1].

Application

Selection Property

Validation Focus

Isotope Dilution LC-MS/MS Quantitation

Dual-isotope mass shift isolates IS signal

Matrix-effect correction and extraction recovery

Non-Radioactive Bacterial Production Assay

¹⁵N₅-labeled adenine as LC-MS tracer

Correlation with conventional ³H-TdR method

Retention Time Reference for Multi-Batch LC-MS

Chromatographic equivalence to unlabeled analyte

Day-to-day retention time fluctuation correction

Metabolic Fate Studies of Nucleosides

Independent isotopic labels on sugar and base

Separate tracking of nucleobase salvage and sugar catabolism

• [1] Tsuchiya K, Sano T, Kawasaki N, et al. New radioisotope-free method for measuring bacterial production using [¹⁵N₅]-2′-deoxyadenosine and LC–MS in aquatic environments. Journal of Oceanography. 2015;71(6):675-683. View Source